Cas no 2172601-04-4 (5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172601-04-4
• MF: C₁₂H₂₀N₄S
• MW: 252.379000663757
• CID: 5791261
• PubChem ID: 165735778
• Update Time: 2025-10-30

5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596581
• 2172601-04-4

• Inchi： 1S/C12H20N4S/c1-2-3-4-5-8-16-11(9-6-7-9)10(12(13)17)14-15-16/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： YUNBNAPDXHBTJA-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C2CC2)N(CCCCCC)N=N1)N

Computed Properties

• Exact Mass: 252.14086783g/mol
• Monoisotopic Mass: 252.14086783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carbothioamide

5-Cyclopropyl-1-Hexyl-1H-1,2,3-Triazole-4-Carbothioamide: A Comprehensive Overview

The compound 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carbothioamide, identified by the CAS number 2172601-04-4, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely recognized for their versatility in various chemical reactions and industrial processes.

The molecular structure of 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carbothioamide is characterized by a triazole ring fused with a cyclopropane group and a hexyl chain. The presence of the cyclopropane moiety introduces strain into the molecule, which can enhance reactivity in certain chemical transformations. Additionally, the hexyl chain provides flexibility and hydrophobicity, making this compound suitable for applications in polymer chemistry and drug delivery systems.

Recent studies have explored the synthesis of 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carbothioamide through various routes, including click chemistry approaches such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). These methods have proven to be efficient and scalable, enabling the production of high-quality samples for further analysis. The compound's ability to undergo post-synthetic modifications has also been investigated, revealing its potential as a building block for more complex molecular architectures.

In terms of applications, 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-based materials have shown promise in the development of stimuli-responsive polymers. For instance, researchers have demonstrated that incorporating this compound into polymeric networks can impart sensitivity to external stimuli such as temperature and pH levels. Such properties are highly desirable in advanced materials for sensors and actuators.

The biological activity of 5-cyclopropyl-1-hexyl-substituted triazoles has also been a topic of interest. Preclinical studies suggest that these compounds may exhibit anti-inflammatory and antioxidant properties, making them potential candidates for drug development. However, further research is required to fully understand their pharmacokinetics and toxicity profiles.

In conclusion, 5-cyclopropyl-hexyl-substituted triazole derivatives like CAS No 2172601-04 represent a valuable class of compounds with diverse applications across multiple disciplines. As ongoing research continues to uncover new insights into their properties and functionalities, their role in advancing modern chemistry and materials science is expected to grow significantly.